molecular formula C15H13NO2 B8593622 N,N-Dibenzoylmethylamine CAS No. 23825-32-3

N,N-Dibenzoylmethylamine

Cat. No.: B8593622
CAS No.: 23825-32-3
M. Wt: 239.27 g/mol
InChI Key: ALISWIYMUVXSIG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N,N-Dibenzoylmethylamine is a useful research compound. Its molecular formula is C15H13NO2 and its molecular weight is 239.27 g/mol. The purity is usually 95%.
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Properties

CAS No.

23825-32-3

Molecular Formula

C15H13NO2

Molecular Weight

239.27 g/mol

IUPAC Name

N-benzoyl-N-methylbenzamide

InChI

InChI=1S/C15H13NO2/c1-16(14(17)12-8-4-2-5-9-12)15(18)13-10-6-3-7-11-13/h2-11H,1H3

InChI Key

ALISWIYMUVXSIG-UHFFFAOYSA-N

Canonical SMILES

CN(C(=O)C1=CC=CC=C1)C(=O)C2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A pressure vessel (Fisher-Porter bottle) equipped with a Teflon coated stir bar, a gas inlet, a pressure gauge, and a pressure release valve was charged with N-methylbenzamide (242 mg, 1.79 mmol), iodobenzene (200 μl, 1.29 mmol), PdCl2L2 (76 mg, 0.107 mmol), triphenylphosphine (56 mg, 0.214 mmol) and DMAc (3.4 ml) and heated (115° C.) under one atmosphere of CO until the reactants had dissolved. DBU (320 μl, 2.14 mmol) was then introduced into the reaction mixture and the reactor charged to 40 psi with CO. After 23 hours, the reactor was cooled to room temperature, depressurized, and the reaction mixture diluted (50 ml) with ether and extracted (3×50 ml) with water. The ether layer was dried over MgSO4 and concentrated to give a red oil which was chromatographed on silica gel (2:1, hexane:ethyl acetate) to give 30 mg product (7%).
Quantity
242 mg
Type
reactant
Reaction Step One
Quantity
200 μL
Type
reactant
Reaction Step One
Quantity
56 mg
Type
reactant
Reaction Step One
Name
Quantity
3.4 mL
Type
solvent
Reaction Step One
Name
Quantity
320 μL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Yield
7%

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